Cas no 63566-37-0 (Isostearamidopropyl betaine)

• Product Name: Isostearamidopropyl betaine
• CAS No: 63566-37-0
• MF: C₂₅H₅₀N₂O₃
• MW: 426.676107883453
• CID: 513272
• Update Time: 2023-08-02

Isostearamidopropyl betaine Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium,N-(carboxymethyl)-N,N-dimethyl-3-[(1-oxoisooctadecyl)amino]-, inner salt (9CI)
• SchercotaineIAB
• ACETONE-1,1,1-D3
• isostearamidopropyl betaine
• 22W0P0GRB7
• Obazoline isab
• Schercotaine iab
• Mackam isa
• Isostearamidopropyl betaine [INCI]
• Q27253677
• 1-Propanaminium, N-(carboxymethyl)-N,N-dimethyl-3-((1-oxoisooctadecyl)amino)-, inner salt
• Isostearamidopropyl betaine

• Inchi： 1S/C25H50N2O3/c1-23(2)18-15-13-11-9-7-5-6-8-10-12-14-16-19-24(28)26-20-17-21-27(3,4)22-25(29)30/h23H,5-22H2,1-4H3,(H-,26,28,29,30)
• InChI Key： LMVGXBRDRZOPHA-UHFFFAOYSA-N
• SMILES： [O-]C(C[N+](C)(C)CCCNC(CCCCCCCCCCCCCCC(C)C)=O)=O

Computed Properties

• Exact Mass: 440.398
• Monoisotopic Mass: 440.398
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 20
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.2